Cas no 5069-70-5 (6-[(3-nitrophenyl)methylsulfanyl]-7h-purine)

• Product name: 6-[(3-nitrophenyl)methylsulfanyl]-7h-purine
• CAS No: 5069-70-5
• MF: C₁₂H₉N₅O₂S
• MW: 287.297159910202
• CID: 934121
• PubChem ID: 4302675

6-[(3-nitrophenyl)methylsulfanyl]-7h-purine Chemical and Physical Properties

Names and Identifiers

• 6-[(3-nitrophenyl)methylsulfanyl]-7h-purine
• 6-(3-nitro-benzylmercapto)-7(9)H-purine
• AC1N7HP4
• NSC514373
• NSC-514373
• BDBM50562390
• CHEMBL4788849
• SCHEMBL21639764
• DTXSID90401724
• Z1203023932
• 5069-70-5
• AKOS033161162

• Inchi： InChI=1S/C12H9N5O2S/c18-17(19)9-3-1-2-8(4-9)5-20-12-10-11(14-6-13-10)15-7-16-12/h1-4,6-7H,5H2,(H,13,14,15,16)
• InChI Key： FNVOBLSMDWVABY-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)[N+](=O)[O-])CSC2=NC=NC3=C2NC=N3

Computed Properties

• Exact Mass: 287.04787
• Monoisotopic Mass: 287.047695
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 126

Experimental Properties

• Density: 1.6
• Boiling Point: 489.3°C at 760 mmHg
• Flash Point: 249.7°C
• Refractive Index: 1.791
• PSA: 92.58
• LogP: 3.07660